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Compound of Interest

Compound Name: 5-Butyldecan-5-ol

Cat. No.: B15487460

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for 5-Butyldecan-5-ol, a tertiary alcohol with applications in various research
and development settings. The information presented herein is intended to inform safe
handling, storage, and disposal practices, as well as to provide an understanding of the
potential toxicological profile of this compound. All personnel handling this substance should be
adequately trained in chemical safety and have access to appropriate personal protective
equipment.

Physicochemical and Hazard Information

A summary of the key physicochemical properties and hazard classifications for 5-Butyldecan-
5-ol is provided below. This information is critical for understanding the substance's behavior
and potential hazards.

Table 1: Physical and Chemical Properties of 5-
Butyldecan-5-ol
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Property Value

Appearance Clear, colorless liquid

Melting Point -30 °C (-22 °F)[1]

Boiling Point 174 °C (345 °F)[1]

Flash Point 46.0 °C (114.8 °F) - closed cup[1]
Density 0.73 g/cm3 at 25 °C (77 °F)[1]
Vapor Pressure 5.1 hPa at 37.7 °C (99.9 °F)[1]
Autoignition Temperature 210.0 °C (410.0 °F)[1]

Water Solubility No data available

Table 2: Hazard Identification and Classification

Precautionary Statement
Codes

Hazard Classification

. Flammable liquid and vapor
Flammability H226([2]
(Category 3)[2]

o May be fatal if swallowed and
Aspiration Hazard ) H304[2]
enters airways (Category 1)[2]

Repeated exposure may
Skin cause skin dryness or

cracking.[2]

Toxicological Data

The following table summarizes the available acute toxicity data for 5-Butyldecan-5-ol. These
studies were likely conducted following standardized OECD guidelines.

Table 3: Acute Toxicity of 5-Butyldecan-5-ol
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Test Species Route Result Guideline
Rat (male and OECD Test
LD50 Oral > 5,000 mg/kg o
female) Guideline 401[2]
Inhalation OECD Test
LC50 Rat (male) > 1369 ppm (8 h) o
(vapor) Guideline 403[2]
LC50 Rat (male and Inhalation > 5.6 mg/l (4 h) OECD Test
female) (dust/mist) [2] Guideline 403

Experimental Protocols

While the full, detailed experimental reports for the toxicity of 5-Butyldecan-5-ol are not
publicly available, the following protocols are based on the OECD guidelines cited in the safety
data sheets and represent the standard methodologies for such assessments.

OECD Test Guideline 401: Acute Oral Toxicity

This guideline outlines the procedure for assessing the acute toxic effects of a substance
administered orally.[2]

Objective: To determine the median lethal dose (LD50), which is the statistically derived single
dose of a substance that can be expected to cause death in 50% of the animals when
administered by the oral route.[2]

Methodology:

o Test Animals: Healthy, young adult rats are typically used.[2] Animals are acclimatized to
laboratory conditions for at least 5 days prior to the test.[2]

o Dosage: The test substance is administered in graduated doses to several groups of
animals, with one dose per group.[2] For liquids, the substance is typically administered by
gavage using a stomach tube.[2] The volume of liquid administered should not exceed 1
mL/100 g of body weight for rodents, although 2 mL/100 g may be used for aqueous
solutions.[2]

o Observation Period: Animals are observed for a period of at least 14 days.[3]
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» Clinical Observations: Cageside observations include changes in skin and fur, eyes, mucous
membranes, respiratory, circulatory, autonomic and central nervous systems, and
somatomotor activity and behavior patterns.[2] Particular attention is paid to tremors,
convulsions, salivation, diarrhea, lethargy, sleep, and coma.[2]

o Body Weight: Individual animal weights are recorded shortly before administration of the test
substance and weekly thereafter.[2]

o Pathology: All animals (including those that die during the test and survivors at the end of the
observation period) undergo a gross necropsy.[2] All observed pathological changes are
recorded.[2]

OECD Test Guideline 403: Acute Inhalation Toxicity

This guideline is used to assess the health hazards likely to arise from short-term exposure to a
substance via inhalation.[3][4]

Objective: To determine the median lethal concentration (LC50), which is the concentration of
the chemical in the air that is expected to cause death in 50% of the test animals during a
defined exposure period.[4]

Methodology:
o Test Animals: The rat is the preferred species.[5] Healthy young adult animals are used.[6]

e Exposure System: The study is conducted using a dynamic airflow inhalation exposure
system to ensure a precisely controlled atmosphere containing the test substance.[4]

o Exposure Conditions: Animals are typically exposed to the test substance for a
predetermined duration, commonly 4 hours.[3][4] At least three concentrations are usually
tested.[3]

o Observation Period: Following exposure, the animals are observed for at least 14 days.[3][5]

» Clinical Observations: Animals are monitored for mortality, clinical signs of toxicity,
respiratory distress, behavioral changes, and body weight fluctuations.[4]
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o Pathology: At the conclusion of the study, all animals undergo a comprehensive necropsy to
evaluate for any gross pathological changes.[4]

Handling and Safety Precautions

Due to its flammability and aspiration hazard, strict safety protocols must be followed when
handling 5-Butyldecan-5-ol.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Wear flame-retardant antistatic protective clothing and chemically resistant
gloves (e.g., nitrile rubber).[1][2]

» Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,
use a respirator with a filter appropriate for organic vapors (Filter A).[1]

Engineering Controls

e Work in a well-ventilated area, preferably in a chemical fume hood.
o Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]
e Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

» Use only non-sparking tools.[1][2]

First Aid Measures

 If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or doctor. Due
to the risk of aspiration, if vomiting occurs, keep the head low so that stomach content
doesn't get into the lungs.[1][2]

e If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[1][2]

e If Inhaled: Move the person into fresh air.
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Storage and Disposal

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[1][2] Keep away
from heat, sparks, open flames, and hot surfaces.[1][2] No smoking in the storage area.
Store under an inert gas.[1]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[2] Do not
let the product enter drains, as there is a risk of explosion.[1]

Stability and Reactivity

» Reactivity: Vapor/air mixtures are explosive with intense warming.[1][2]

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).[1][2]

» Possibility of Hazardous Reactions: Violent reactions are possible with strong oxidizing
agents and various plastics.[1]

» Conditions to Avoid: Heating.[1]

e Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: In the event of a fire, carbon oxides may be formed.

Visualized Workflow

The following diagram illustrates a generalized workflow for the health and safety assessment
of a chemical substance like 5-Butyldecan-5-ol.
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Caption: Chemical Safety Assessment Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Health and Safety Considerations for 5-Butyldecan-5-ol:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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butyldecan-5-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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